N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide

• IUPAC Name: N-cyclohexyl-2-(1,3,6-trimethyl-2,4-dioxopyrido[2,3-d]pyrimidin-5-yl)sulfanylacetamide
• InChI: InChI=1S/C18H24N4O3S/c1-11-9-19-16-14(17(24)22(3)18(25)21(16)2)15(11)26-10-13(23)20-12-7-5-4-6-8-12/h9,12H,4-8,10H2,1-3H3,(H,20,23)
• InChI Key: RYELQAVHECCFMI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C2C(=C1SCC(=O)NC3CCCCC3)C(=O)N(C(=O)N2C)C
• Molecular Formula: C18H24N4O3S
• Molecular Weight: 376.5 g/mol

Description

N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide is a useful research compound. Its molecular formula is C18H24N4O3S and its molecular weight is 376.48. The purity is usually 95%.
BenchChem offers high-quality N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antimicrobial Applications

This compound, due to its structural similarity to imidazole derivatives, may exhibit antibacterial and antimicrobial properties. . The presence of the pyrimidinyl moiety could potentially enhance these properties, making it a candidate for developing new antibacterial agents.

Antitumor and Anticancer Research

. This suggests that our compound could be investigated for its efficacy against various cancer cell lines, potentially leading to the development of novel antitumor drugs.

Anti-Inflammatory Properties

. This indicates that N-cyclohexyl-2-((1,3,6-trimethyl-2,4-dioxo-1,2,3,4-tetrahydropyrido[2,3-d]pyrimidin-5-yl)thio)acetamide could be explored as a therapeutic agent for treating inflammation-related conditions.

Antiviral Research

. By extension, our compound could be researched for its potential use in antiviral drug development, particularly in the design of drugs targeting specific viral enzymes or replication mechanisms.

Neuroprotective Agent Research

. The compound , with its complex heterocyclic structure, could be a candidate for research into neuroprotection, possibly offering therapeutic benefits for neurodegenerative diseases.